molecular formula C5H8ClN3O B2699278 4-Methoxypyrimidin-5-amine hydrochloride CAS No. 15579-82-5; 1794752-81-0

4-Methoxypyrimidin-5-amine hydrochloride

Cat. No.: B2699278
CAS No.: 15579-82-5; 1794752-81-0
M. Wt: 161.59
InChI Key: AHXOXMTVHUHFIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxypyrimidin-5-amine hydrochloride (CAS 1794752-81-0) is a pyrimidine derivative with the molecular formula C₅H₈ClN₃O and a molecular weight of 161.59 g/mol . It features a pyrimidine core substituted with a methoxy group at the 4-position and an amine group at the 5-position, with a hydrochloride salt enhancing its stability and solubility. This compound is marketed as a building block for chemical synthesis, particularly in pharmaceutical and agrochemical research .

Properties

IUPAC Name

4-methoxypyrimidin-5-amine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3O.ClH/c1-9-5-4(6)2-7-3-8-5;/h2-3H,6H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AHXOXMTVHUHFIH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=NC=C1N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

161.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

  • Electron-Donating vs. Withdrawing Groups : The methoxy group (OCH₃) in 4-Methoxypyrimidin-5-amine hydrochloride is electron-donating, which may enhance nucleophilic aromatic substitution reactivity compared to chloro (Cl)-substituted analogs like 4,6-Dichloro-5-methoxypyrimidine .
  • Steric and Solubility Differences : The absence of bulky groups (e.g., 2-CH₃ in 4-Chloro-6-methoxy-2-methylpyrimidin-5-amine) in 4-Methoxypyrimidin-5-amine hydrochloride likely improves solubility, making it more suitable for aqueous reactions .

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